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Compound of Interest

Compound Name: Epitizide

Cat. No.: B130304

Application Notes and Protocols: Epitizide in
Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of epitizide, a
thiazide diuretic, in cell culture experiments. The focus is on its solubility and stability in
dimethyl sulfoxide (DMSO), its mechanism of action, and protocols for its application in cell-
based assays.

Solubility and Stability of Epitizide in DMSO

Epitizide is sparingly soluble in water but exhibits good solubility in DMSO, making it a suitable
solvent for preparing stock solutions for cell culture applications.

Data Presentation: Solubility and Storage Recommendations
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Parameter Value/Recommendation Source
Solubility in DMSO 48 mg/mL Apexbt Product Information
Recommended Stock Solution _ _
) 10-50 mM in 100% DMSO General practice
Concentration
] -20°C or -80°C for long-term
Storage of Stock Solution [1]

storage

Stable for up to 3 months at
Stability in DMSO -20°C. Avoid repeated freeze-

thaw cycles.[1]

General compound stability
data[2][3]

Final DMSO Concentration in < 0.5%, ideally < 0.1% to 4]

Culture minimize cytotoxicity

Mechanism of Action and Signaling Pathways

Epitizide belongs to the thiazide class of diuretics, which are well-characterized by their
inhibitory action on the sodium-chloride cotransporter (NCC or SLC12A3). While this is its
primary mechanism in the kidneys, thiazides have also been shown to exert effects through
non-NCC-mediated pathways, which may be relevant in various cell types used in in vitro
research.

Primary Signaling Pathway: NCC Inhibition

The primary molecular target of epitizide is the Na+-Cl- cotransporter (NCC), which is
predominantly expressed in the distal convoluted tubule of the kidney. Inhibition of NCC leads
to decreased reabsorption of sodium and chloride ions.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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